(2E)-3-(3-methylthiophen-2-yl)-2-[(4-phenylpiperazin-1-yl)carbonyl]prop-2-enenitrile

• IUPAC Name: (E)-3-(3-methylthiophen-2-yl)-2-(4-phenylpiperazine-1-carbonyl)prop-2-enenitrile
• InChI: InChI=1S/C19H19N3OS/c1-15-7-12-24-18(15)13-16(14-20)19(23)22-10-8-21(9-11-22)17-5-3-2-4-6-17/h2-7,12-13H,8-11H2,1H3/b16-13+
• InChI Key: NTEVCVSCTXGOLA-DTQAZKPQSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C(C#N)C(=O)N2CCN(CC2)C3=CC=CC=C3
• Isomeric SMILES: CC1=C(SC=C1)/C=C(\C#N)/C(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C19H19N3OS
• Molecular Weight: 337.4 g/mol

Description

(2E)-3-(3-methylthiophen-2-yl)-2-[(4-phenylpiperazin-1-yl)carbonyl]prop-2-enenitrile is a useful research compound. Its molecular formula is C19H19N3OS and its molecular weight is 337.44. The purity is usually 95%.
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Scientific Research Applications

Chemical Reactions and Synthesis

(2E)-3-(3-Methylthiophen-2-yl)-2-[(4-Phenylpiperazin-1-yl)carbonyl]prop-2-enenitrile and its derivatives play a significant role in chemical synthesis and reactions. Research has shown that related compounds are involved in various chemical reactions like cyclocondensation, nucleophilic substitution, and dehydration. For instance, Singh, Ila, and Junjappa (1988) discussed the use of related compounds in stepwise cyclocondensation reactions and the synthesis of thiophene derivatives through nucleophilic substitution and elimination reactions (Singh, Ila, & Junjappa, 1988).

Biochemical and Pharmaceutical Applications

These compounds are also significant in the field of biochemistry and pharmaceuticals. Studies like that of Kohara et al. (2002) have synthesized derivatives from related chemicals for potential pharmaceutical applications. Their research explored the creation of benzothiophene and benzazepine derivatives, which could have implications in drug development (Kohara et al., 2002).

Material Science and Polymer Chemistry

In material science and polymer chemistry, the related chemical structures of (2E)-3-(3-Methylthiophen-2-yl)-2-[(4-Phenylpiperazin-1-yl)Carbonyl]Prop-2-Enenitrile are utilized. For instance, the development of polythiophene-based conjugated polymers for selective and sensitive detection of metal ions in solutions demonstrates the versatility of these compounds in creating sensitive materials for chemical detection and analysis (Guo et al., 2014).